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Introduction
Silver picrate (C₆H₂AgN₃O₇), the silver salt of picric acid, is a fine, yellow to orange crystalline

solid.[1] While historically noted for its antimicrobial properties, its extreme sensitivity to

external stimuli such as shock, friction, and heat renders it a significant explosion hazard,

severely limiting its modern practical applications.[2][3] This document provides a

comprehensive technical overview of the physical and chemical properties of silver picrate,

with a focus on its hazardous characteristics. Due to its inherent instability, particularly when

dry, silver picrate is typically handled and transported as a wetted paste, containing at least

30% water, to mitigate the risk of accidental detonation.[4][5]

Physicochemical Properties
The fundamental physical and chemical properties of silver picrate are summarized in the

table below. It is crucial to note the discrepancy in reported melting points; some sources

indicate that it decomposes before melting, while others provide a specific melting point. This

suggests that heating silver picrate likely leads to decomposition, which may be

misinterpreted as a melting point under certain experimental conditions.
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Property Value Source(s)

Molecular Formula C₆H₂AgN₃O₇ [1][6]

Molecular Weight 335.96 g/mol [4]

Appearance

Yellow to orange crystalline

solid.[2] Often supplied as a

white to light-colored paste

when wetted.[4]

[2][4]

Density 1.856 g/cm³ [1][6]

Melting Point 296 °C (Decomposes) [1]

Boiling Point 303.6 °C at 760 mmHg [1][6]

Flash Point 133.9 °C [1][6]

Solubility in Water
Soluble in approximately 50

parts water.
[6]

Solubility in Other Solvents

Slightly soluble in alcohol and

acetone; insoluble in

chloroform and ether.

[6]

Vapor Pressure 0.000514 mmHg at 25 °C [1][6]

Chemical Properties and Hazardous Nature
Silver picrate's chemical structure, comprising a silver cation (Ag⁺) and a picrate anion derived

from the strong acid 2,4,6-trinitrophenol (picric acid), is central to its hazardous properties.[2]

The picrate anion, with its three electron-withdrawing nitro groups on a benzene ring,

contributes to the molecule's instability.[2]

The primary hazard associated with silver picrate is its propensity to explode upon initiation by

heat, friction, or shock, especially in its dry state.[3] The presence of water significantly

desensitizes the material, which is why it is commercially handled as a paste.[4] Upon

decomposition, it is expected to produce toxic nitrogen oxides.[3]
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Hazardous Properties of Silver Picrate

Experimental Protocols
Due to the extreme hazards associated with silver picrate, detailed experimental protocols are

not widely published and should only be attempted by experienced professionals in a controlled

environment with appropriate safety measures. The following are generalized protocols inferred

from the synthesis of other metal picrates and general analytical techniques for energetic

materials.

Inferred Synthesis of Silver Picrate
A plausible method for the synthesis of silver picrate involves the reaction of a silver salt, such

as silver nitrate or silver oxide, with picric acid. A US patent suggests the preparation from

silver oxide and picric acid.[7] The general procedure would involve:

Preparation of Reactants: Prepare aqueous solutions of silver nitrate and picric acid. The

concentration of the solutions should be carefully chosen to control the precipitation process.

Reaction: Slowly add the silver nitrate solution to the picric acid solution with constant

stirring. The reaction should be carried out at a controlled temperature, potentially at or

slightly above room temperature. The formation of a yellow precipitate of silver picrate
should be observed.
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Isolation and Washing: The precipitated silver picrate should be isolated by filtration. It is

critical to wash the precipitate thoroughly with distilled water to remove any unreacted

starting materials and soluble byproducts. The material should be kept wet throughout this

process.

Storage: The final product must be stored as a paste with a water content of at least 30% in

a clearly labeled, appropriate container, away from heat, light, friction, and shock.[3][4] Under

no circumstances should the product be allowed to dry completely.

Characterization Methods
The characterization of silver picrate requires specialized techniques suitable for energetic

materials.

Spectroscopic Analysis:

Infrared (IR) Spectroscopy: To identify the characteristic functional groups of the picrate

anion (e.g., C-NO₂, C=C, C-O). The sample can be prepared as a mull or in a suitable

matrix for analysis.

UV-Visible Spectroscopy: To determine the absorption spectrum of silver picrate in a

suitable solvent, which can be useful for quantitative analysis.

Thermal Analysis:

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These

techniques are crucial for determining the thermal stability and decomposition

characteristics of silver picrate. Experiments should be conducted with very small sample

sizes and appropriate safety precautions. TGA can quantify the water content in the wetted

sample and determine the onset of decomposition. DSC can be used to measure the

energy released during decomposition.

Purity Analysis:

Ion Chromatography: Can be used to detect and quantify anionic impurities.
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Atomic Absorption Spectroscopy or Inductively Coupled Plasma (ICP) Spectroscopy: To

determine the silver content and detect any metallic impurities.

Conclusion
Silver picrate is a highly energetic and hazardous material that requires extreme caution in

handling and storage. Its primary utility is limited to specialized applications where its explosive

properties can be carefully controlled. The information provided in this technical guide is

intended for experienced researchers and professionals who are fully aware of the risks

associated with energetic materials. All work with silver picrate must be conducted in

accordance with strict safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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